Cas no 125103-48-2 (1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl-)

• Product Name: 1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl-
• CAS No: 125103-48-2
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 177485
• PubChem ID: 3079317
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide,5-methyl-N-(3-methylbutyl)-1,3-diphenyl-
• 1,3-Diphenyl-5-methyl-N-(3-methylbutyl)-1H-pyrazole-4-carboxamide
• 5-methyl-N-(3-methylbutyl)-1,3-diphenylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 1,3-diphenyl-5-methyl-N-(3-methylbutyl)-
• 5-methyl-N-(3-methylbutyl)-1,3-diphenyl-1H-pyrazole-4-carboxamide
• BRN 4203486
• 125103-48-2
• DTXSID70154645

• Inchi： 1S/C22H25N3O/c1-16(2)14-15-23-22(26)20-17(3)25(19-12-8-5-9-13-19)24-21(20)18-10-6-4-7-11-18/h4-13,16H,14-15H2,1-3H3,(H,23,26)
• InChI Key： KAHHFAWBDLOGPJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C)NCCC(C)C

Computed Properties

• Exact Mass: 347.19995
• Monoisotopic Mass: 347.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 503.3°C at 760 mmHg
• Flash Point: 258.2°C
• Refractive Index: 1.59
• PSA: 46.92